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Compound of Interest

Compound Name:
2-Fluoro-6-

(trifluoromethyl)phenylacetonitrile

Cat. No.: B065304 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-6-(trifluoromethyl)phenylacetonitrile
This guide provides critical safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile.

Adherence to these procedures is essential for ensuring personal safety and proper chemical

management.

Hazard Summary
2-Fluoro-6-(trifluoromethyl)phenylacetonitrile and structurally similar compounds are

considered hazardous. Key hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][3]

Respiratory Irritation: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound. The following table

summarizes the recommended equipment.
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PPE Category Recommended Equipment
Specifications &
Standards

Eye & Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). A

complete suit protecting

against chemicals or a lab

coat.

Gloves must be inspected

before use and disposed of

after contamination.[1] The

type of protective equipment

must be selected according to

the concentration and amount

of the dangerous substance at

the specific workplace.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[4]

Use in a well-ventilated area or

under a fume hood.[1]

Footwear
Closed-toe, chemical-resistant

shoes or boots.
Should cover the entire foot.[5]

Operational Plan: Step-by-Step Handling Procedure
Always handle 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile in a designated area, such as

a chemical fume hood, to ensure adequate ventilation.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[4]

Inspect all PPE for integrity before use.

Prepare all necessary equipment and reagents before handling the compound.

Handling:
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Avoid the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][3]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the handling area.[2][3]

Storage:

Keep the container tightly closed.[4]

Store in a dry, cool, and well-ventilated place.[4]

Keep away from incompatible materials such as acids.[4]

Emergency First Aid Procedures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][3]

In Case of Skin Contact: Wash off immediately with soap and plenty of water for at least 15

minutes. If skin irritation persists, call a physician.[3][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and get medical

attention.[3][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][3]

Disposal Plan
All waste materials must be treated as hazardous waste.

Waste Collection:
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Collect surplus and non-recyclable solutions in a designated, labeled, and sealed

container.

Contaminated materials (e.g., gloves, lab coats) should also be collected in a sealed

container for disposal.

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant.[3]

Contact a licensed professional waste disposal service to dispose of this material.[1]

Chemical waste generators must determine whether a discarded chemical is classified as

a hazardous waste and must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[4]

Workflow for Handling and Disposal
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Caption: Workflow for handling and disposal of 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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